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Abstract

This technical guide provides a comprehensive overview of the discovery, history, and
pharmacological properties of Isoaminile. Isoaminile, a centrally acting antitussive agent, is
structurally related to methadone and exhibits a unique pharmacological profile characterized
by its anticholinergic activity at both muscarinic and nicotinic receptors.[1][2] This document
collates the available scientific literature to present a detailed account of its development,
mechanism of action, and the experimental methodologies used to elucidate its effects. Due to
the limited availability of public domain data, this guide also highlights areas where further
research is required to fully characterize this compound.

Introduction

Isoaminile, chemically known as 4-(dimethylamino)-2-isopropyl-2-phenylvaleronitrile, is a
synthetic compound that has been primarily investigated for its antitussive properties.[3] Its
structural similarity to methadone suggests a potential for complex pharmacological activities.
[1] Indeed, beyond its effects on the cough reflex, Isoaminile has been shown to possess
significant anticholinergic properties, acting as an antagonist at both muscarinic and nicotinic
acetylcholine receptors.[2][4] This dual antagonism distinguishes it from many other antitussive
agents and forms the basis of its unique pharmacological profile.
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Discovery and History

The initial investigation into the pharmacological effects of Isoaminile was conducted by
Krause in 1958. This seminal work, published in Arzneimittelforschung, first described the
compound's antitussive and spasmolytic activities. While the full text of this original publication
is not widely available, it is consistently cited as the first report on Isoaminile's therapeutic
potential.

Subsequent research in the 1960s further explored the pharmacological profile of Isoaminile.
Notably, the work of Ramos and colleagues in 1964 described its parasympatholytic action and
a protective effect against experimental cardiac arrhythmias. These findings expanded the
known activities of Isoaminile beyond its initial antitussive application.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Isoaminile is presented in Table 1.

Property Value

4-(dimethylamino)-2-isopropyl-2-
IUPAC Name ( Y ) propy
phenylpentanenitrile

Molecular Formula CieH24N2

Molar Mass 244.38 g/mol

CAS Number 77-51-0

Synonyms Peracon, Dimyril, Isoaminil

Chemical Structure

(See Figure 1)

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.benchchem.com/product/b1672210?utm_src=pdf-body
https://www.benchchem.com/product/b1672210?utm_src=pdf-body
https://www.benchchem.com/product/b1672210?utm_src=pdf-body
https://www.benchchem.com/product/b1672210?utm_src=pdf-body
https://www.benchchem.com/product/b1672210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 1. Chemical Structure of Isoaminile.

Synthesis

Detailed, publicly available protocols for the specific synthesis of Isoaminile are scarce.
However, based on its chemical structure as a substituted diphenylvaleronitrile, a plausible
synthetic route can be inferred from the synthesis of structurally related compounds, such as
the methadone intermediate, 2,2-diphenyl-4-(dimethylamino)valeronitrile.

A generalized synthetic workflow is depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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